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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-amino-4,6-dichlorobenzonitrile,
a substituted aromatic nitrile with significant potential as a versatile building block in medicinal
chemistry and materials science. Its unique structural features, including a nucleophilic amino
group and strategically positioned chlorine atoms, make it a valuable precursor for the
synthesis of a diverse range of heterocyclic scaffolds. This document will delve into its chemical
properties, synthesis, spectroscopic characterization, reactivity, and safety considerations to
support its application in research and development.

Core Molecular Attributes

2-Amino-4,6-dichlorobenzonitrile is a dichlorinated derivative of anthranilonitrile. The
presence of both an amino and a cyano group on the benzene ring, ortho to each other,
provides a reactive platform for various cyclization reactions. The chlorine atoms at the 4 and 6
positions significantly influence the molecule's electronic properties, reactivity, and potential
biological activity.
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Table 1: Physicochemical Properties of 2-Amino-4,6-dichlorobenzonitrile

Property Value Source
CAS Number 316121-89-8 [1]
Molecular Formula C7HaCI2N2 [2], [3], [4]
Molecular Weight 187.03 g/mol [31, [1], [4]
Purity 295% [2]
Storage Sealed in dry, 2-8°C [1]

Synthesis and Spectroscopic Characterization

While specific peer-reviewed synthesis protocols for 2-amino-4,6-dichlorobenzonitrile are not
widely published, analogous synthetic strategies for related aminobenzonitriles can provide a
foundational methodology. A plausible synthetic route could involve the chlorination of 2-
aminobenzonitrile or the reduction of a corresponding dinitro or nitro-chloro precursor.

A general workflow for the synthesis of a substituted aminobenzonitrile is outlined below. This
should be considered a hypothetical pathway for 2-amino-4,6-dichlorobenzonitrile, adaptable
based on precursor availability and reaction optimization.
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Potential Therapeutic Applications
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Caption: Potential applications of 2-amino-4,6-dichlorobenzonitrile in chemical synthesis.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
2-amino-4,6-dichlorobenzonitrile. While a specific, detailed safety data sheet (SDS) for this
compound is not widely available, information from related compounds such as 2-amino-6-
chlorobenzonitrile and 2,4-dichlorobenzonitrile provides guidance on potential hazards.

General Safety Recommendations:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to
avoid inhalation of dust or vapors.

» Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty
of water.
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o Storage: Store in a tightly sealed container in a cool, dry place, as recommended at 2-8°C.[1]

It is imperative to consult a comprehensive and up-to-date Safety Data Sheet (SDS) from the
supplier before handling this compound.

Conclusion

2-Amino-4,6-dichlorobenzonitrile is a promising chemical intermediate with significant
potential for the synthesis of novel heterocyclic compounds. Its unique substitution pattern
offers opportunities for the development of new therapeutic agents and functional materials.
This guide provides a foundational understanding of its properties, potential synthesis, and
applications, serving as a valuable resource for researchers and developers in the chemical
and pharmaceutical sciences. Further experimental investigation into its synthesis, reactivity,
and biological activity is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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